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Compound of Interest

Compound Name: d-KLA Peptide

Cat. No.: B12361071

For Researchers, Scientists, and Drug Development
Professionals

The d-KLA peptide, a synthetic pro-apoptotic agent, is a valuable tool in cancer research and
drug development for inducing cell death.[1] Its cationic and amphipathic nature allows it to
selectively target and disrupt mitochondrial membranes, triggering apoptotic or necrotic
pathways.[2][3][4] This document provides detailed application notes and protocols for utilizing
d-KLA in various cytotoxicity assays.

Mechanism of Action

The d-KLA peptide's primary mode of action is the targeted disruption of mitochondrial
membranes.[1][3][5] Unlike many cancer therapeutics that rely on specific cellular receptors, d-
KLA's activity is largely dependent on the negative charge of the mitochondrial membrane.[3]
Once internalized into the cell, often facilitated by a cell-penetrating peptide (CPP), d-KLA
preferentially interacts with the anionic phospholipids of the mitochondrial membrane.[2][6] This
interaction leads to membrane permeabilization, dissipation of the mitochondrial membrane
potential, and subsequent release of pro-apoptotic factors like cytochrome c into the cytoplasm.
[3][4] The release of these factors initiates a cascade of downstream events, including the
activation of caspases and poly (ADP-ribose) polymerase (PARP), ultimately leading to
programmed cell death or apoptosis.[1][7] In some instances, at higher concentrations, d-KLA
can induce necrotic cell death by causing rapid disruption of both plasma and mitochondrial
membranes.[2][8]
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Signaling Pathway of d-KLA Induced Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for d-KLA Peptide in
Cytotoxicity Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236107 1#how-to-use-d-kla-peptide-in-a-cytotoxicity-
assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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